
A Comprehensive Guide to the Safe Disposal of
2-Cyclopropyl-2-hydroxyacetic Acid

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
2-Cyclopropyl-2-hydroxyacetic

acid

CAS No.: 5617-84-5

Cat. No.: B1282144

Get Quote

Hazard Assessment and Regulatory Overview
2-Cyclopropyl-2-hydroxyacetic acid, as a carboxylic acid, is anticipated to exhibit corrosive

properties and may cause skin and eye irritation or damage.[1][2][3] While a specific Safety

Data Sheet (SDS) for this compound is not readily available, data from analogous carboxylic

acids, such as glycolic acid and cyclopropylacetic acid, indicate that it should be handled with

care.[2][4][5]

In the United States, the disposal of laboratory chemical waste is regulated by the

Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act

(RCRA).[6][7] Due to its likely corrosive nature, 2-Cyclopropyl-2-hydroxyacetic acid waste

would be classified as a hazardous waste.[8] This classification mandates a "cradle-to-grave"

management approach, ensuring the waste is handled safely from its point of generation to its

final disposal.[6]
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Personal Protective Equipment (PPE) and Safe
Handling
Prior to handling 2-Cyclopropyl-2-hydroxyacetic acid, it is imperative to wear appropriate

Personal Protective Equipment (PPE) to prevent exposure.[9]

Essential PPE includes:

Eye Protection: Chemical safety goggles or a face shield.[4][10]

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene. Gloves should be

inspected before use and disposed of properly after handling the chemical.[2][11]

Body Protection: A laboratory coat or chemical-resistant apron.[1]

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of any dust or vapors.[1][2][4]

Waste Segregation and Collection Protocol
Proper segregation of chemical waste is critical to prevent dangerous reactions.

Step-by-Step Collection Procedure:

Designated Waste Container: Collect waste 2-Cyclopropyl-2-hydroxyacetic acid in a

designated, compatible container. The original container is often a suitable choice.[12]

Container Compatibility: Use containers made of materials that will not react with the acidic

waste. High-density polyethylene (HDPE) or glass containers are generally appropriate.

Never use metal containers for acidic waste, as they can corrode and leak.[7][13]

Secure Closure: Ensure the waste container has a tightly fitting screw cap to prevent leaks

and spills. Makeshift covers like parafilm or stoppers are not acceptable.[12][13]

Avoid Mixing Wastes: Do not mix 2-Cyclopropyl-2-hydroxyacetic acid waste with other

chemical waste streams, particularly bases, cyanides, or sulfides, to avoid violent reactions.

[13] It should also be kept separate from oxidizing agents.[13]
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Headspace: Leave at least one inch of headspace in the container to allow for expansion of

the contents.[13]

Step-by-Step Disposal Procedures
The following is a detailed workflow for the proper disposal of 2-Cyclopropyl-2-hydroxyacetic
acid waste from a laboratory setting.

I. Waste Accumulation and Labeling:

Labeling: Immediately upon starting waste collection, affix a hazardous waste label to the

container. The label must include:

The words "Hazardous Waste"

The full chemical name: "2-Cyclopropyl-2-hydroxyacetic acid"

The specific hazard characteristics (e.g., Corrosive)

The date on which the first drop of waste was added to the container.[14]

Satellite Accumulation Area (SAA): Store the labeled waste container in a designated SAA.

[13] This area must be at or near the point of waste generation and under the control of the

laboratory personnel.[7]

Storage Conditions: The SAA should be a secondary containment bin to catch any potential

leaks. The area should be well-ventilated and away from sources of ignition or incompatible

chemicals.[7]

Container Management: Keep the waste container closed at all times except when adding

waste.[12][13] Conduct and document weekly inspections of the SAA to check for leaks or

container deterioration.[8][13]

II. Arranging for Disposal:

Contact Environmental Health and Safety (EHS): Once the waste container is full or has

been in the SAA for the maximum allowed time (typically up to one year for partially filled

containers), contact your institution's EHS department to arrange for a waste pickup.[13]
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Professional Disposal: 2-Cyclopropyl-2-hydroxyacetic acid waste must be disposed of

through a licensed hazardous waste disposal facility.[6][7] Your EHS department will

coordinate with a certified waste broker for proper transport and disposal.[6]

Record Keeping: Maintain accurate records of all hazardous waste generated and disposed

of, as required by institutional policies and federal regulations.[6]

Note on Neutralization and Drain Disposal:

While some dilute, non-hazardous acids and bases may be neutralized and disposed of down

the drain with copious amounts of water, this is not recommended for 2-Cyclopropyl-2-
hydroxyacetic acid.[15][16] The potential for incomplete neutralization and the introduction of

a hazardous substance into the wastewater system makes this an unsafe and non-compliant

practice.[13] All waste of this compound should be collected and disposed of as hazardous

waste.

Spill and Emergency Procedures
In the event of a spill, adhere to the following procedures:

Evacuate and Alert: Evacuate non-essential personnel from the immediate area and alert

your colleagues and supervisor.

Control the Spill: If it is safe to do so, prevent the spill from spreading.

Absorb the Spill: For liquid spills, use an inert absorbent material, such as vermiculite or

sand. Do not use combustible materials like paper towels to absorb large spills of oxidizing

acids.

Clean-up: Wearing appropriate PPE, carefully collect the absorbed material and any

contaminated debris into a designated hazardous waste container.[4]

Decontaminate: Clean the spill area thoroughly.

Report: Report the spill to your institution's EHS department.

Quantitative Data Summary
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Parameter Guideline Rationale

Waste Container Material
High-Density Polyethylene

(HDPE), Glass

Prevents corrosion and

chemical reaction with the

acidic waste.[7][13]

Incompatible Container

Material
Metal

Acids can corrode metals,

leading to container failure and

leaks.[7][13]

Maximum Storage in SAA Up to 1 year (partially full)

Complies with EPA regulations

for satellite accumulation

areas.[13]

Container Headspace Minimum 1 inch

Allows for thermal expansion

of the liquid without rupturing

the container.[13]

pH for Drain Disposal Not Applicable

Due to its hazardous nature,

drain disposal is not a

compliant option.[13][16]

Disposal Workflow Diagram
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Caption: Disposal workflow for 2-Cyclopropyl-2-hydroxyacetic acid.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Contact our Ph.D. Support Team for a compatibility check
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